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Compound of Interest

Compound Name: 1,1-Diethoxyhexane

Cat. No.: B1583345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1,1-
diethoxyhexane, a versatile acetal used in various chemical applications. This document
outlines its boiling point and density, supported by detailed experimental protocols for their
determination. A logical workflow is also presented to guide researchers in obtaining these
crucial physical constants.

Core Physical Properties

1,1-Diethoxyhexane, also known as hexanal diethyl acetal, is a colorless liquid with the
chemical formula C10H2202.[1][2] Its physical characteristics are essential for its application in
research and development, particularly in the fields of fragrance and specialty chemicals. A
summary of its key physical properties is presented in the table below.
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Property Value Source
Boiling Point 189°C at 760 mmHg BOC Sciences[1]
est. 184°C TGSC Information System[3]
RIFM fragrance ingredient
195.26°C
safety assessment[4]
Density 0.843 g/cm? BOC Sciences[1]

RIFM fragrance ingredient
0.82800 to 0.83600 @ 20.00°C
safety assessment[4]

Molecular Weight 174.28 g/mol PubChem[5]

Experimental Protocols

Accurate determination of boiling point and density is fundamental in chemical analysis. The
following sections detail standardized methodologies suitable for the characterization of 1,1-
diethoxyhexane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For an accurate determination, the following micro-
distillation method is recommended.

Apparatus:

A small-scale distillation apparatus (e.g., Hickman still)

Heating mantle or oil bath

Thermometer (calibrated)

Boiling chips

Condenser
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Procedure:

e Place a small volume (1-2 mL) of 1,1-diethoxyhexane and a few boiling chips into the
distillation flask.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm leading to the condenser to accurately measure the temperature of the vapor.

e Begin heating the flask gently.

o Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected. This temperature is the boiling point.

e |f the atmospheric pressure is not 760 mmHg, a pressure correction should be applied.

Determination of Density

Density, the mass per unit volume, is a key indicator of a substance's purity. A pycnometer
provides a precise method for this measurement.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

o Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance
(ma).

 Fill the pycnometer with distilled water and place it in the constant temperature water bath
(e.g., 20°C) until it reaches thermal equilibrium.
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o Carefully dry the outside of the pycnometer and weigh it again (mz2).
o Empty and dry the pycnometer completely.

 Fill the pycnometer with 1,1-diethoxyhexane and repeat the thermal equilibration and
weighing steps (ms).

e The density of 1,1-diethoxyhexane can then be calculated using the following formula:

Density of 1,1-Diethoxyhexane = [(ms - m1) / (m2 - m1)] * Density of Water at the
experimental temperature

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid organic compound such as 1,1-diethoxyhexane.
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Start: Obtain Pure Sample of 1,1-Diethoxyhexane
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Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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